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For Researchers, Scientists, and Drug Development Professionals

Introduction
Polyglyceryl-2 Caprate is a versatile, plant-derived non-ionic surfactant increasingly utilized in

cosmetic, personal care, and pharmaceutical formulations.[1][2] Its favorable safety profile,

biodegradability, and mildness make it an excellent candidate for a wide range of applications,

including those for sensitive skin.[2][3][4] Chemically, it is an ester formed from the reaction of a

diglycerol polymer and capric acid.[5] This structure imparts an amphiphilic nature, allowing it to

reduce the interfacial tension between oil and water phases, thereby facilitating the formation of

stable emulsions.[5]

With a Hydrophilic-Lipophilic Balance (HLB) value typically in the range of 8 to 10,

Polyglyceryl-2 Caprate is particularly effective as an oil-in-water (O/W) emulsifier.[5][6] It is

often employed as a co-emulsifier in conjunction with other surfactants to enhance the stability,

texture, and overall performance of emulsions.[5] Its ability to interact synergistically with other

surfactants can lead to finer droplet sizes, improved viscosity, and enhanced sensory

characteristics in the final product.[5][7] Beyond its emulsifying properties, it also functions as a

skin-conditioning agent, contributing to hydration and maintaining the skin's moisture barrier.[1]

[5][8]

These application notes provide a comprehensive overview of the use of Polyglyceryl-2
Caprate as a co-emulsifier, including its physicochemical properties, formulation guidelines,

and detailed experimental protocols for emulsion preparation and characterization.
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Physicochemical Properties of Polyglyceryl-2
Caprate
A clear understanding of the physicochemical properties of Polyglyceryl-2 Caprate is

essential for its effective use in formulations.

Property Value/Description Source

INCI Name POLYGLYCERYL-2 CAPRATE [3]

CAS Number 156153-06-9 [3]

Molecular Formula C16H32O6 [3]

Molecular Weight 320.42 g/mol [5]

Appearance
Clear to yellowish liquid or

waxy solid
[3]

HLB Value
8-10 (effective for O/W

emulsions)
[5][6]

Solubility Soluble in DMSO [5]

Origin

Plant-derived; formed by the

esterification of capric acid and

glycerol.[2][3]

Key Functions

Emulsifier, surfactant, skin-

conditioning agent, thickener.

[3][7][9]

Use as a Co-emulsifier: Mechanisms and
Advantages
When used as a co-emulsifier, Polyglyceryl-2 Caprate works in concert with a primary

emulsifier to create a more robust and stable interfacial film around the dispersed droplets of

an emulsion.

Advantages of using Polyglyceryl-2 Caprate as a co-emulsifier include:
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Enhanced Stability: The combination of different emulsifier structures at the oil-water

interface can lead to a more densely packed and stable film, preventing droplet coalescence

and phase separation.

Improved Texture and Sensory Profile: It can impart a smoother, less greasy feel to

formulations compared to some traditional emulsifiers.[2]

Droplet Size Reduction: The synergistic action of co-emulsifiers can lead to the formation of

smaller emulsion droplets, which can improve the stability and bioavailability of encapsulated

active ingredients.

Viscosity Modification: Polyglyceryl-2 Caprate can contribute to the desired viscosity of a

formulation, acting as a thickener.[7]

Formulation Flexibility: It is compatible with a wide range of oils and other surfactants,

allowing for greater flexibility in formulation design.[5]

Experimental Protocols
Protocol for Preparation of an Oil-in-Water (O/W)
Nanoemulsion using Polyglyceryl-2 Caprate as a Co-
emulsifier
This protocol outlines the preparation of a model O/W nanoemulsion using a high-energy

homogenization method.

Materials:

Oil Phase: Caprylic/Capric Triglyceride (as the oil), Polyglyceryl-2 Caprate (co-emulsifier),

Primary Emulsifier (e.g., Polysorbate 80).

Aqueous Phase: Deionized water, Glycerin (humectant), Preservative (e.g.,

Phenoxyethanol).

High-shear homogenizer (e.g., Ultra-Turrax)

High-pressure homogenizer or microfluidizer
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Procedure:

Preparation of the Aqueous Phase:

In a beaker, combine deionized water, glycerin, and the preservative.

Heat the mixture to 70-75°C while stirring until all components are fully dissolved.

Preparation of the Oil Phase:

In a separate beaker, combine the Caprylic/Capric Triglyceride, Polyglyceryl-2 Caprate,

and the primary emulsifier.

Heat the oil phase to 70-75°C while stirring until a homogenous solution is formed.

Formation of the Coarse Emulsion:

Slowly add the heated oil phase to the heated aqueous phase while mixing with a high-

shear homogenizer at a moderate speed (e.g., 5000 rpm) for 5-10 minutes.[10]

Nanoemulsification:

Pass the resulting coarse emulsion through a high-pressure homogenizer or microfluidizer.

The number of passes and the pressure will depend on the desired particle size and

should be optimized for the specific formulation. A typical starting point is 3-5 passes at

15,000-20,000 psi.

Cooling:

Cool the nanoemulsion to room temperature under gentle stirring.

Characterization:

Analyze the final nanoemulsion for particle size, polydispersity index (PDI), zeta potential,

and long-term stability.

Protocol for Emulsion Stability Assessment
Methods for evaluating the physical stability of the prepared emulsion:
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Macroscopic Observation: Visually inspect the emulsion for any signs of phase separation,

creaming, or sedimentation over a defined period at different storage conditions (e.g., room

temperature, 4°C, 40°C).

Particle Size and Polydispersity Index (PDI) Analysis:

Use Dynamic Light Scattering (DLS) to measure the mean droplet size and PDI of the

emulsion at regular intervals.

A stable emulsion will show minimal changes in droplet size and PDI over time.

Zeta Potential Measurement:

Measure the zeta potential of the emulsion droplets. A higher absolute zeta potential value

(typically > ±30 mV) indicates greater electrostatic repulsion between droplets and,

therefore, better stability.

Centrifugation Test:

Centrifuge the emulsion at a specific speed (e.g., 3000 rpm) for a set time (e.g., 30

minutes).

Observe for any phase separation. A stable emulsion should not show any separation.

Viscosity Measurement:

Monitor the viscosity of the emulsion over time using a viscometer. Significant changes in

viscosity can indicate instability.

Data Presentation: Model Formulation Performance
The following table summarizes the expected performance of a model O/W nanoemulsion

formulated with and without Polyglyceryl-2 Caprate as a co-emulsifier.
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Formulati
on

Primary
Emulsifie
r

Co-
emulsifier
(Polyglyc
eryl-2
Caprate)

Mean
Particle
Size (nm)
(Day 1)

PDI (Day
1)

Zeta
Potential
(mV) (Day
1)

Stability
after 30
days at
25°C

A

2.5%

Polysorbat

e 80

0% ~180 ~0.25 ~ -25

Slight

creaming

observed

B

2.5%

Polysorbat

e 80

1.0% ~120 ~0.15 ~ -35

No visible

signs of

instability

Note: The data presented in this table is illustrative and the actual results may vary depending

on the specific ingredients, concentrations, and processing conditions.

Visualizations
Experimental Workflow for O/W Nanoemulsion
Preparation
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Caption: Workflow for preparing an O/W nanoemulsion.
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Caption: Role of Polyglyceryl-2 Caprate as a co-emulsifier.

Conclusion
Polyglyceryl-2 Caprate is a highly effective and versatile co-emulsifier for a wide range of

applications. Its ability to enhance emulsion stability, improve sensory characteristics, and

contribute to skin hydration makes it a valuable ingredient for researchers, scientists, and drug

development professionals. The provided protocols offer a starting point for the development of

stable and effective emulsion-based delivery systems. Further optimization of surfactant

concentrations and processing parameters is recommended to achieve the desired product

performance for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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